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Compound of Interest

Compound Name: R1-11

Cat. No.: B12367100 Get Quote

This document provides essential safety and logistical information for the proper disposal of

R1-11, also known as Trichlorofluoromethane (CFC-11). The following procedures are

designed to ensure the safety of laboratory personnel and compliance with environmental

regulations. Adherence to these guidelines is critical for researchers, scientists, and drug

development professionals handling this substance.

Safety and Handling Precautions
R1-11 is a colorless, volatile liquid with a faint, sweetish odor.[1][2] While non-flammable, it

poses health hazards through inhalation and can displace oxygen, leading to asphyxiation in

confined spaces.[1][2] High-level exposure may cause central nervous system depression,

dizziness, and cardiac arrhythmia.[1][2] Direct contact with the liquid can cause skin and eye

irritation or frostbite.[2][3]

Personal Protective Equipment (PPE) required when handling R1-11:

Safety glasses or goggles

Impervious gloves

Laboratory coat or coveralls

In situations with potential for significant vapor exposure, a NIOSH-approved respirator may

be necessary.
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Quantitative Data Summary
For safe handling and disposal, it is crucial to be aware of the exposure limits and other key

quantitative data for R1-11.

Parameter Value Reference

Occupational Exposure Limit

(OEL)
1000 ppm (8-hour TWA) [3]

Boiling Point 23.6°C (74.5°F) [2]

Vapor Pressure High [1]

Ozone Depletion Potential

(ODP)
1.0 [4]

Disposal Protocol
The disposal of R1-11 must be conducted in accordance with federal, state, and local

regulations due to its ozone-depleting nature.[2] It is illegal to release R1-11 into the

atmosphere.[3]

Step 1: Containerization and Labeling

Select an Appropriate Waste Container: Use a designated, leak-proof, and properly sealed

container compatible with R1-11. The original container is often the best option if it is in good

condition.

Label the Container: Clearly label the waste container as "Hazardous Waste - R1-11
(Trichlorofluoromethane)". The label should also include the accumulation start date and the

hazard characteristics (e.g., "Compressed Gas," "Contains Gas Under Pressure").

Step 2: Segregation and Storage

Segregate from Incompatible Materials: Store the R1-11 waste container away from

incompatible materials, particularly reactive metals such as sodium, potassium, and barium,

with which it can react violently.[3]
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Store in a Designated Area: Keep the waste container in a cool, dry, and well-ventilated area

designated for hazardous waste storage.[2][3] The storage area should be away from direct

sunlight and heat sources to prevent pressurization of the container.[2]

Step 3: Arrange for Professional Disposal

Contact a Licensed Waste Disposal Facility: Arrange for the collection and disposal of the

R1-11 waste through a licensed and approved hazardous waste disposal company. These

companies are equipped to handle and process or reclaim refrigerants in an environmentally

responsible manner.

Do Not Attempt to Treat or Dispose of On-Site: Laboratory personnel should not attempt to

neutralize or dispose of R1-11 through conventional laboratory waste streams (e.g., sink

disposal, incineration). Disposal must be handled by qualified professionals.

Experimental Workflow for R1-11 Disposal
The following diagram illustrates the procedural flow for the proper disposal of R1-11 from a

laboratory setting.
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Caption: Workflow for the safe disposal of R1-11.

Signaling Pathway of R1-11 Health Hazards
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The following diagram illustrates the logical progression of health hazards associated with R1-
11 exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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